Cas no 131884-03-2 (Ethyl 7-bromo-3-oxoheptanoate)

• Product Name: Ethyl 7-bromo-3-oxoheptanoate
• CAS No: 131884-03-2
• MF: C₉H₁₅BrO₃
• MW: 251.117602586746
• CID: 2905412
• PubChem ID: 14744432
• Update Time: 2025-04-21

Ethyl 7-bromo-3-oxoheptanoate Chemical and Physical Properties

Names and Identifiers

• 131884-03-2
• DB-430438
• Ethyl 7-bromo-3-oxoheptanoate

• Inchi： 1S/C9H15BrO3/c1-2-13-9(12)7-8(11)5-3-4-6-10/h2-7H2,1H3
• InChI Key： FRTWZUUCFHRYLM-UHFFFAOYSA-N
• SMILES： BrCCCCC(CC(=O)OCC)=O

Computed Properties

• Exact Mass: 250.02046Da
• Monoisotopic Mass: 250.02046Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.4Ų